(5-Bromo-1,3-thiazol-2-YL)methanamine
Overview
Description
“(5-Bromo-1,3-thiazol-2-YL)methanamine” is a chemical compound with the molecular formula C4H5BrN2S . It has a molecular weight of 193.07 . The compound is used in various areas of research including Life Science, Material Science, Chemical Synthesis, Chromatography, Analytical and many others .
Molecular Structure Analysis
The molecular structure of “(5-Bromo-1,3-thiazol-2-YL)methanamine” consists of a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . The structure is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom .
Physical And Chemical Properties Analysis
“(5-Bromo-1,3-thiazol-2-YL)methanamine” has a density of 1.8±0.1 g/cm3, a boiling point of 256.8±20.0 °C at 760 mmHg, and a flash point of 109.1±21.8 °C . It has a molar refractivity of 38.9±0.3 cm3 and a polar surface area of 67 Å2 .
Scientific Research Applications
Drug Development
Thiazole derivatives have been used in the development of various drugs . For instance, they are found in antibiotics like bacitracin and penicillin . They also appear in synthetic drugs such as the short-acting sulfa drug sulfathiazole .
Antimicrobial Activity
Thiazole derivatives have shown significant antimicrobial activity . For example, freshly synthesized imidazotriazole-incorporated thiazoles have demonstrated antibacterial efficacy against a spectrum of microbiological species .
Antifungal Activity
Thiazole derivatives have also been used for their antifungal properties . In vitro studies have shown that these compounds can be effective against fungi such as Colletotrichum orbiculare, Botrytis cinerea, and Rhizoctonia solani .
Anti-Inflammatory and Analgesic Activities
Certain thiazole derivatives have shown anti-inflammatory and analgesic activities . For instance, compounds like (S)- N - (1- (benzo [d]thiazol-2-ylamino)-3- (1 H -indol-2-yl)-1-oxopropan-2-yl)- N - (4-nitrophenylsulfonyl)benzamide and (S)- N - (benzo [d]thiazol-2-yl)-1- (4-nitrophenylsulfonyl)pyrrolidine-2-carboxamide have demonstrated these properties .
Anticancer Activity
Thiazole derivatives have been used in the treatment of cancer . For example, tiazofurin, a thiazole-based drug, is used in cancer treatment .
Antidepressant Activity
Thiazole derivatives have been used in the development of antidepressant drugs . An example is pramipexole .
Antiulcer Activity
Thiazole derivatives have been used in the development of antiulcer agents . Nizatidine is an example of such a drug .
Anti-Alzheimer Activity
Thiazole derivatives have shown potential in the treatment of Alzheimer’s disease . They have been used in the development of drugs for this purpose .
Safety and Hazards
Mechanism of Action
Target of Action
Thiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic effects . Therefore, it’s plausible that (5-Bromo-1,3-thiazol-2-YL)methanamine may interact with a variety of biological targets.
Mode of Action
Thiazole derivatives are known to interact with their targets in a manner that modulates their function, leading to the observed biological effects .
Biochemical Pathways
Given the broad range of biological activities associated with thiazole derivatives, it’s likely that multiple pathways are affected .
Result of Action
Based on the known effects of thiazole derivatives, it’s plausible that this compound could have a range of effects, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic activities .
properties
IUPAC Name |
(5-bromo-1,3-thiazol-2-yl)methanamine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H5BrN2S/c5-3-2-7-4(1-6)8-3/h2H,1,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SGAFLPBSMPKKCX-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(SC(=N1)CN)Br |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H5BrN2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.07 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(5-Bromo-1,3-thiazol-2-YL)methanamine | |
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![Benzo[d][1,2,3]thiadiazol-6-amine](/img/structure/B1322888.png)
